Cas no 27295-99-4 (2-(isoquinolin-1-yl)acetonitrile)

• Product Name: 2-(isoquinolin-1-yl)acetonitrile
• CAS No: 27295-99-4
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 1110168
• PubChem ID: 22904103
• Update Time: 2025-04-20

2-(isoquinolin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolineacetonitrile
• 2-isoquinolin-1-ylacetonitrile
• EN300-175733
• CHEMBL4521527
• AKOS017517847
• SCHEMBL3678568
• DB-111323
• isoquinolineacetonitrile
• CBA29599
• 27295-99-4
• 2-(isoquinolin-1-yl)acetonitrile
• Z1255462481

• Inchi： 1S/C11H8N2/c12-7-5-11-10-4-2-1-3-9(10)6-8-13-11/h1-4,6,8H,5H2
• InChI Key： PPNHQDSOMMJMTG-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1CC#N

Computed Properties

• Exact Mass: 168.069
• Monoisotopic Mass: 168.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2
• XLogP3: 1.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds